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Compound Name: DMNPE-4 AM-caged-calcium

Cat. No.: B11931085 Get Quote

A Comparative Guide to Caged Calcium
Compounds: DMNPE-4 AM in Focus
For researchers, scientists, and drug development professionals, the precise spatio-temporal

control of intracellular calcium signaling is paramount. Caged calcium compounds, which

release calcium upon photolysis, are indispensable tools for dissecting these intricate

pathways. This guide provides a comprehensive comparison of DMNPE-4 AM-caged-calcium
with other widely used alternatives, supported by experimental data and detailed protocols to

aid in the selection of the most suitable compound for your research needs.

Caged calcium compounds are photolabile chelators that bind calcium ions with high affinity,

rendering them biologically inert. Upon illumination with a specific wavelength of light, these

compounds undergo a conformational change that dramatically reduces their affinity for

calcium, leading to a rapid and localized increase in intracellular calcium concentration. This

technology allows for the precise initiation of calcium-dependent signaling cascades, mimicking

physiological events with high temporal and spatial resolution.

Performance Comparison of Key Caged Calcium
Compounds
The selection of an appropriate caged calcium compound depends on several key parameters,

including its affinity for calcium before and after photolysis, quantum yield, photolysis efficiency,
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and selectivity over other divalent cations like magnesium. The following table summarizes the

quantitative data for DMNPE-4 AM and other commonly used caged calcium compounds.

Compoun
d

Pre-
photolysi
s Kd for
Ca²⁺ (nM)

Post-
photolysi
s Kd for
Ca²⁺
(mM)

Fold
Decrease
in Affinity

Quantum
Yield (Φ)

Extinctio
n
Coefficie
nt (ε)
(M⁻¹cm⁻¹)
at ~350
nm

Selectivit
y (Kd for
Mg²⁺)

DMNPE-4

AM

19 (pH

7.4), 48

(pH 7.2)[1]

[2]

~2[1][2] >100,000 0.09[1][3] 5120[1][3] 10 mM[1]

NP-EGTA 80[4][5] >1[4][6]
~12,500[4]

[6]

~0.2 -

0.23[4][5]
975[3] 9 mM[4][5]

DM-

nitrophen
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EDTA)

5[6][7] 3[6][7]
~600,000[6

][8]
0.18[7][9] 4550[6] 2.5 µM[6]

nitr-5 145[7]
0.0063 (6.3

µM)[7]
~23

Not readily

available

Not readily

available

Not readily

available

DMNPE-4 AM emerges as a highly effective calcium cage due to its unique combination of

properties. It boasts a very high affinity for calcium before photolysis, ensuring efficient caging

at resting intracellular concentrations, and a dramatic decrease in affinity upon uncaging,

leading to a large and rapid release of calcium.[1][3] Its high extinction coefficient allows for

efficient photolysis with less intense light, minimizing potential photodamage to cells.[3]

Furthermore, its excellent selectivity for calcium over magnesium is a significant advantage in

physiological systems where magnesium is present at high concentrations.[1]

NP-EGTA is a widely used caged calcium compound with a high quantum yield, making it an

efficient photo-releaser of calcium.[4][5] However, its pre-photolysis affinity for calcium is lower

than that of DMNPE-4 AM and DM-nitrophen.[4][7]
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DM-nitrophen offers the highest pre-photolysis affinity for calcium among the compared

compounds, allowing for the caging of a very high percentage of intracellular calcium.[6][7] It

also exhibits a substantial decrease in affinity upon photolysis.[6] A key consideration for DM-

nitrophen is its significant affinity for magnesium, which could lead to the simultaneous release

of both cations upon photolysis, potentially confounding experimental results.[6][9]

Nitr-5 shows a much smaller change in affinity upon photolysis compared to the other

compounds, resulting in a less efficient release of calcium.[7]

Mechanism of Action and Experimental Workflow
The effective use of caged calcium compounds relies on a clear understanding of their

mechanism of action and the associated experimental procedures.

Signaling Pathway of Caged Calcium Compounds
The following diagram illustrates the general signaling pathway initiated by the photolysis of a

caged calcium compound.
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Caption: Mechanism of DMNPE-4 AM-caged-calcium action within a cell.

Experimental Workflow for Using Caged Calcium
Compounds
This diagram outlines a typical workflow for experiments involving caged calcium compounds.
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Experimental Protocol

1. Cell Loading
(Incubation with AM ester form)

2. Wash
(Remove extracellular compound)

3. Imaging Setup
(Microscope, Calcium Indicator)

4. Record Baseline
(Pre-photolysis fluorescence)

5. Photolysis
(UV light pulse)

6. Data Acquisition
(Post-photolysis fluorescence)

7. Data Analysis
(Quantify Ca²⁺ change and cellular response)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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